3-(1H-pyrazol-1-yl)-N-((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)benzamide

• IUPAC Name: N-[oxan-4-yl(thiophen-2-yl)methyl]-3-pyrazol-1-ylbenzamide
• InChI: InChI=1S/C20H21N3O2S/c24-20(16-4-1-5-17(14-16)23-10-3-9-21-23)22-19(18-6-2-13-26-18)15-7-11-25-12-8-15/h1-6,9-10,13-15,19H,7-8,11-12H2,(H,22,24)
• InChI Key: MIOPUWLDBFPXSZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C(C2=CC=CS2)NC(=O)C3=CC(=CC=C3)N4C=CC=N4
• Molecular Formula: C20H21N3O2S
• Molecular Weight: 367.5 g/mol

Description

3-(1H-pyrazol-1-yl)-N-((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)benzamide is a chemical compound that has gained significant attention in scientific research. This compound is a potential candidate for drug development due to its unique chemical structure and properties. In

Scientific Research Applications

Heterocyclic Synthesis and Drug Design Compounds containing pyrazole, thiophene, and pyran moieties, similar to 3-(1H-pyrazol-1-yl)-N-((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)benzamide, are extensively studied for their utility in synthesizing heterocyclic compounds. These heterocycles are pivotal in drug design due to their pharmacological properties. For instance, thiophene derivatives have been synthesized for their applications in creating novel heterocyclic compounds that show promising activities as anti-tumor agents (Gomha, Edrees, & Altalbawy, 2016). Similarly, pyrazole derivatives have been synthesized and characterized for their potential in forming structures with significant antiviral activities, including against avian influenza (Hebishy, Salama, & Elgemeie, 2020).

Catalysis and Material Science In material science, compounds featuring pyran and thiophene units are investigated for their catalytic properties and potential in forming novel materials with unique properties. The synthesis of such compounds often leads to the development of materials with potential applications in various catalytic processes and the creation of new types of polymers with enhanced thermal and mechanical properties.

Molecular Interactions and Solid-State Chemistry The detailed study of molecular interactions, such as hydrogen bonding and π-π interactions, is crucial in the design of molecular solids and the exploration of their crystal packing. This is particularly relevant for compounds with benzamide, pyrazole, and thiophene functionalities. For example, the synthesis and characterization of novel pyrazole derivatives have been complemented by analyses such as X-ray crystallography and Hirshfeld surface analysis, providing insights into the molecular interactions that govern the assembly of these compounds into crystalline structures (Kumara et al., 2018).